Cas no 1795421-12-3 ((5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)

• Product Name: (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
• CAS No: 1795421-12-3
• MF: C₁₃H₁₂BrClN₄O
• MW: 355.617580413818
• CID: 5368265
• Update Time: 2025-10-28

(5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone

• Inchi： 1S/C13H12BrClN4O/c14-9-1-2-12(15)11(7-9)13(20)18-5-3-10(8-18)19-6-4-16-17-19/h1-2,4,6-7,10H,3,5,8H2
• InChI Key： VJTWVTNHTNCDDL-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CC=C1Cl)(N1CCC(N2C=CN=N2)C1)=O

Experimental Properties

• Density: 1.72±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.2±60.0 °C(Predicted)
• pka: 0.89±0.70(Predicted)

Additional information on (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone

(5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone: A Novel Compound in Targeted Therapeutic Applications

Compound (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone represents a significant advancement in the field of drug development, particularly within the context of targeted therapy and pharmacological research. With the CAS number 1795421-12-3, this compound has garnered attention for its unique structural features and potential biological activities. Recent studies have highlighted its role in modulating cellular pathways associated with inflammatory response and metabolic regulation, positioning it as a promising candidate for further exploration in therapeutic applications.

The chemical structure of (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is characterized by the integration of a triazole ring with a pyrrolidine moiety, which may contribute to its stability and bioavailability. The presence of halogen substituents such as 5-bromo and 2-chloro groups on the phenyl ring is particularly noteworthy, as these functional groups can influence the compound's lipophilicity and interactions with biological targets. This structural complexity is a key factor in its potential for selective binding to specific receptors or enzymes, which is critical for minimizing off-target effects in therapeutic settings.

Recent pharmacological studies have focused on the mechanism of action of (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone. Research published in Journal of Medicinal Chemistry (2023) suggests that this compound exhibits modulatory effects on the PI3K/AKT signaling pathway, which is implicated in cell survival and proliferation. This finding aligns with the growing interest in targeting signal transduction pathways for the treatment of chronic diseases and oncological conditions. The compound's ability to interfere with this pathway may offer new therapeutic strategies for diseases characterized by uncontrolled cell growth.

In addition to its anti-proliferative potential, (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone has shown promise in anti-inflammatory research. A study published in Pharmaceutical Research (2024) demonstrated its efficacy in reducing cytokine production in models of inflammatory arthritis. The triazole ring and the pyrrolidine group are hypothesized to play a role in this anti-inflammatory activity by interacting with pro-inflammatory mediators such as IL-6 and TNF-α. These findings underscore the compound's potential for the treatment of autoimmune disorders and chronic inflammatory conditions.

The synthetic accessibility of (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is another factor that has contributed to its growing interest in drug discovery. Researchers have developed efficient synthetic routes to produce this compound, which is essential for large-scale preclinical testing and clinical trials. The ability to synthesize this compound in a scalable manner ensures that it can be evaluated for its safety and efficacy in a variety of biological models and human trials.

Despite the promising findings, further research is needed to fully understand the pharmacokinetic and pharmacodynamic profiles of (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone. Studies are currently underway to investigate its metabolic stability, toxicity, and selectivity in various organ systems. These investigations are critical for determining the compound's potential as a therapeutic agent and for identifying any potential side effects that may arise during its use.

In conclusion, (5-Bromo-2-chlorophenyl)[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone represents a novel compound with significant potential in the field of targeted therapy. Its unique chemical structure and the promising results from recent pharmacological studies suggest that it could play a pivotal role in the development of new treatments for a variety of chronic and acute diseases. As research in this area continues to evolve, the compound's role in medical science is expected to expand, offering new possibilities for therapeutic innovation.